1-(2,3-Dihydro-benzo[1,4]dioxin-5-yl)-ethylamine

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-5-yl)ethanamine
• InChI: InChI=1S/C10H13NO2/c1-7(11)8-3-2-4-9-10(8)13-6-5-12-9/h2-4,7H,5-6,11H2,1H3
• InChI Key: LWFUTDAUHWFSRI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C2C(=CC=C1)OCCO2)N

Description

1-(2,3-Dihydro-benzo[1,4]dioxin-5-yl)-ethylamine is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The dried resin to which the C-(2,3-dihydro-benzo[1,4]dioxin-5-yl)-methyleneamine (1 eq) was bound was suspended in dry toluene. Under a nitrogen atmosphere methyl magnesium bromide (150 eq) in a 3 M solution in ethyl ether was added. This mixture was shaken for 24 hours at 60° C. then filtered and washed with toluene, water, then methanol and dichloromethane alternately three times. The final wash was with methanol. The solid was dried under vacuum.